Desmethyl Erlotinib Carboxylate Acid
Desmethyl Erlotinib Carboxylate Acid
Brand Name:
Vulcanchem
CAS No.:
882172-60-3
VCID:
VC0138199
InChI:
InChI=1S/C21H19N3O5/c1-3-14-5-4-6-15(9-14)24-21-16-10-18(29-12-20(25)26)19(28-8-7-27-2)11-17(16)22-13-23-21/h1,4-6,9-11,13H,7-8,12H2,2H3,(H,25,26)(H,22,23,24)
SMILES:
COCCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)OCC(=O)O
Molecular Formula:
C21H19N3O5
Molecular Weight:
393.399
Desmethyl Erlotinib Carboxylate Acid
CAS No.: 882172-60-3
Reference Standards
VCID: VC0138199
Molecular Formula: C21H19N3O5
Molecular Weight: 393.399
| CAS No. | 882172-60-3 |
|---|---|
| Product Name | Desmethyl Erlotinib Carboxylate Acid |
| Molecular Formula | C21H19N3O5 |
| Molecular Weight | 393.399 |
| IUPAC Name | 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyacetic acid |
| Standard InChI | InChI=1S/C21H19N3O5/c1-3-14-5-4-6-15(9-14)24-21-16-10-18(29-12-20(25)26)19(28-8-7-27-2)11-17(16)22-13-23-21/h1,4-6,9-11,13H,7-8,12H2,2H3,(H,25,26)(H,22,23,24) |
| Standard InChIKey | KNCLPBMNMFPIIO-UHFFFAOYSA-N |
| SMILES | COCCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)OCC(=O)O |
| Synonyms | 2-[[4-[(3-Ethynylphenyl)amino]-6-(2-methoxyethoxy)-7-quinazolinyl]oxy]acetic Acid; |
| PubChem Compound | 71315775 |
| Last Modified | Nov 11 2021 |
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